Cas no 1956328-52-1 (methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-chloro-2,2-difluoroacetate)

• Product Name: methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-chloro-2,2-difluoroacetate
• CAS No: 1956328-52-1
• MF: C₁₂H₈Cl₂F₄N₂O₄
• MW: 391.102535247803
• MDL: MFCD31803487
• CID: 4633168
• PubChem ID: 118998757
• Update Time: 2025-06-13

methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-chloro-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(Chlorodifluoromethyl)-1H-Benzo[D]Imidazole-4-Carboxylate 2-Chloro-2,2-Difluoroacetic Acid(WX612164)
• Methyl 2-(Chlorodifluoromethyl)-1H-Benzo[D]Imidazole-4-Carboxylate 2-Chloro-2,2-Difluoroacetic Acid
• methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-chloro-2,2-difluoroacetate
• W10222
• AS-74606
• 2-chloro-2,2-difluoroacetic acid; methyl 2-(chlorodifluoromethyl)-1H-1,3-benzodiazole-7-carboxylate
• MFCD28991731
• Methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-4-carboxylate 2-chloro-2,2-difluoroacetate
• 1956328-52-1
• Methyl2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-4-carboxylate2-chloro-2,2-difluoroacetate
• AKOS037647734
• 2-chloro-2,2-difluoroacetic acid;methyl 2-[chloro(difluoro)methyl]-1H-benzimidazole-4-carboxylate
• CS-0079935

• MDL： MFCD31803487
• Inchi： 1S/C10H7ClF2N2O2.C2HClF2O2/c1-17-8(16)5-3-2-4-6-7(5)15-9(14-6)10(11,12)13;3-2(4,5)1(6)7/h2-4H,1H3,(H,14,15);(H,6,7)
• InChI Key： UGBLVNURCQHHDL-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2=C(C(=O)OC([H])([H])[H])C([H])=C([H])C([H])=C2N1[H])(F)F.ClC(C(=O)O[H])(F)F

Computed Properties

• Exact Mass: 389.9797248g/mol
• Monoisotopic Mass: 389.9797248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų

Additional information on methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-chloro-2,2-difluoroacetate

Comprehensive Overview of Methyl 2-(Chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-Chloro-2,2-difluoroacetate (CAS No. 1956328-52-1)

The compound methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-chloro-2,2-difluoroacetate (CAS No. 1956328-52-1) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chlorodifluoromethyl and benzo[d]imidazole moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about efficient methods to synthesize methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate, particularly due to its potential as a building block for drug discovery. Recent advancements in green chemistry have also sparked interest in optimizing its production to minimize environmental impact. The incorporation of fluorinated groups, such as the difluoroacetate moiety, is a trending area in medicinal chemistry, as these groups can enhance metabolic stability and bioavailability.

Another hot topic is the biological activity of this compound. Preliminary studies suggest that derivatives of benzo[d]imidazole exhibit a wide range of pharmacological effects, including antimicrobial and anti-inflammatory properties. The presence of the chlorodifluoromethyl group may further modulate these activities, making it a candidate for targeted drug design. Researchers are particularly keen on understanding its structure-activity relationship (SAR) to unlock its full potential in therapeutic applications.

From an industrial perspective, the demand for fluorinated compounds like methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate is on the rise, driven by their utility in agrochemicals and materials science. The compound’s stability under various conditions and its compatibility with other chemical processes make it a versatile intermediate. Questions about its scalability and cost-effectiveness are common among manufacturers aiming to integrate it into large-scale production.

In the context of analytical chemistry, characterizing this compound poses unique challenges due to its complex structure. Techniques such as NMR spectroscopy and mass spectrometry are often employed to confirm its purity and identity. Researchers frequently search for optimized analytical methods to ensure accurate quantification and quality control, especially when the compound is used in sensitive applications like drug formulation.

Environmental and regulatory considerations are also critical when working with methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate. While it is not classified as a hazardous substance, its ecological impact must be evaluated, particularly in terms of biodegradability and toxicity. This aligns with the growing emphasis on sustainable chemistry and the development of eco-friendly alternatives in the chemical industry.

In summary, methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-7-carboxylate 2-chloro-2,2-difluoroacetate (CAS No. 1956328-52-1) is a compound of significant scientific and industrial interest. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical chemistry, position it as a key player in the development of next-generation pharmaceuticals and agrochemicals. By addressing common research questions and aligning with current trends, this overview aims to provide a valuable resource for professionals and enthusiasts alike.